Cas no 22754-61-6 (2-bromo-1-methylbenzo[e][1]benzothiole)

• Product Name: 2-bromo-1-methylbenzo[e][1]benzothiole
• CAS No: 22754-61-6
• MF: C₁₃H₉BrS
• MW: 277.179561376572
• CID: 912458
• PubChem ID: 331615
• Update Time: 2025-04-19

2-bromo-1-methylbenzo[e][1]benzothiole Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-methylbenzo[e][1]benzothiole
• NSC325327
• 22754-61-6
• DTXSID60318057
• NSC-325327

• Inchi： 1S/C13H9BrS/c1-8-12-10-5-3-2-4-9(10)6-7-11(12)15-13(8)14/h2-7H,1H3
• InChI Key： KARVZXBDXHAOGH-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C2=C(C=CC3C=CC=CC2=3)S1

Computed Properties

• Exact Mass: 275.96087
• Monoisotopic Mass: 275.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.543
• Boiling Point: 406.2°C at 760 mmHg
• Flash Point: 199.5°C
• Refractive Index: 1.745
• PSA: 0
• LogP: 5.12540